Cas no 1896592-74-7 (O-1-(oxan-4-yl)ethylhydroxylamine)

• Product Name: O-1-(oxan-4-yl)ethylhydroxylamine
• CAS No: 1896592-74-7
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5790804
• PubChem ID: 117104639
• Update Time: 2025-07-23

O-1-(oxan-4-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• 1896592-74-7
• EN300-1790770
• O-[1-(oxan-4-yl)ethyl]hydroxylamine
• O-1-(oxan-4-yl)ethylhydroxylamine

• Inchi： 1S/C7H15NO2/c1-6(10-8)7-2-4-9-5-3-7/h6-7H,2-5,8H2,1H3
• InChI Key： XJFMBXVGLQSIAZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(C)ON)CC1

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.5Ų

Additional information on O-1-(oxan-4-yl)ethylhydroxylamine

Introduction to O-1-(oxan-4-yl)ethylhydroxylamine (CAS No. 1896592-74-7)

O-1-(oxan-4-yl)ethylhydroxylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1896592-74-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxylamine functional group attached to an ethyl chain that is further linked to an oxane ring, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The oxane ring, a five-membered heterocyclic ether, contributes to the compound's stability and flexibility, while the hydroxylamine moiety provides reactivity suitable for further functionalization. These characteristics have positioned O-1-(oxan-4-yl)ethylhydroxylamine as a key building block in synthetic chemistry, particularly in the construction of more complex molecules designed to interact with biological targets.

The synthesis of O-1-(oxan-4-yl)ethylhydroxylamine involves a series of well-defined chemical transformations that highlight the precision and innovation inherent in modern organic synthesis. The process typically begins with the preparation of the oxane ring precursor, which is then modified to introduce the ethyl and hydroxylamine functionalities. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to achieve high yields and purity levels. These methods not only demonstrate the synthetic prowess available today but also underscore the importance of optimizing reaction conditions to minimize side products and maximize efficiency.

In recent years, there has been growing interest in exploring the pharmacological potential of hydroxylamine derivatives due to their ability to modulate various biological pathways. O-1-(oxan-4-yl)ethylhydroxylamine has been investigated for its potential role in inhibiting enzymes involved in inflammatory responses and oxidative stress. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by interfering with the activity of heme oxygenase enzymes, which are crucial in the degradation of heme groups within hemoglobin. The oxane ring's structural motif has also been associated with enhanced bioavailability, making it an attractive scaffold for drug design.

The integration of computational chemistry and molecular modeling has further advanced the understanding of O-1-(oxan-4-yl)ethylhydroxylamine's interactions with biological targets. By leveraging high-throughput virtual screening, researchers have identified potential binding pockets on proteins relevant to therapeutic intervention. These insights have guided experimental efforts toward optimizing the compound's pharmacokinetic profile and improving its binding affinity. The use of machine learning algorithms has also enabled the prediction of metabolic pathways and potential drug-drug interactions, providing a comprehensive framework for assessing its safety and efficacy.

One particularly exciting application of O-1-(oxan-4-yl)ethylhydroxylamine is in the development of targeted therapies for neurological disorders. The compound's ability to cross the blood-brain barrier has been exploited in designing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. In these contexts, hydroxylamine derivatives have shown promise in modulating oxidative stress and preventing protein aggregation, two key pathological features associated with these conditions. Ongoing clinical trials are evaluating formulations containing analogs of O-1-(oxan-4-yl)ethylhydroxylamine to assess their therapeutic efficacy and long-term safety.

The role of O-1-(oxan-4-yl)ethylhydroxylamine extends beyond its direct therapeutic applications; it serves as a versatile intermediate in the synthesis of more complex molecules with tailored properties. For instance, its hydroxylamine group can be further functionalized into amides or esters, enabling the creation of peptidomimetics or bioconjugates with enhanced stability and targeted delivery systems. The oxane ring also provides a handle for derivatization via etherification or sulfation reactions, expanding its utility in generating diverse chemical libraries for high-throughput screening.

The environmental impact of synthesizing and utilizing O-1-(oxan-4-yilethydroxylamine) is another critical consideration. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste generation and reduce reliance on hazardous reagents. Catalytic processes that employ recyclable materials or solvent-free conditions have been developed to align with these goals. Additionally, biocatalytic approaches using enzymes or whole-cell systems offer sustainable alternatives for introducing specific functionalities into this molecule without compromising yield or selectivity.

Future directions in research on O-1-(oxan-4-yilethydroxylamine) include exploring its potential as a prodrug or precursor molecule that can be activated within biological systems upon reaching target tissues. This strategy leverages enzymatic or pH-dependent cleavage events to release active pharmacophores at desired locations, thereby improving treatment outcomes while reducing systemic side effects. Advances in nanotechnology have also opened new avenues for delivering this compound using nanoparticles or liposomes, which can enhance bioavailability and prolong circulation time.

The regulatory landscape surrounding O-1-(oxan-yilethydroxyla mine) is evolving alongside advancements in chemical synthesis and drug development technologies. Regulatory agencies are increasingly recognizing the importance of innovative approaches such as continuous manufacturing processes that allow for scalable production without compromising quality control measures. Collaborative efforts between academia and industry are fostering standardized protocols for assessing novel compounds like this one through integrated computational-experimental workflows.

In conclusion,O - 1 - ( ox an - 4 - yl ) eth yl hydro x y l am ine ( CAS No . 1896592 - 74 - 7 ) represents a significant advancement in pharmaceutical chemistry with broad applications ranging from drug discovery to industrial synthesis . Its unique structural features , coupled with emerging research findings , position it as a promising candidate for addressing unmet medical needs while adhering to sustainable practices . As scientific understanding continues to evolve , so too will our ability to harness this molecule ' s potential through innovative design , synthesis , and application strategies .